Cas no 1159984-67-4 (4-[4-(trifluoromethyl)piperidin-1-yl]benzonitrile)
4-[4-(trifluoromethyl)piperidin-1-yl]benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-[4-(trifluoromethyl)piperidin-1-yl]benzonitrile
-
- MDL: MFCD11038442
- Inchi: 1S/C13H13F3N2/c14-13(15,16)11-5-7-18(8-6-11)12-3-1-10(9-17)2-4-12/h1-4,11H,5-8H2
- InChI Key: CAYUMUSRMTWRCP-UHFFFAOYSA-N
- SMILES: C(#N)C1=CC=C(N2CCC(C(F)(F)F)CC2)C=C1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
4-[4-(trifluoromethyl)piperidin-1-yl]benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM316382-1g |
4-(4-Trifluoromethyl-piperidin-1-yl)-benzonitrile |
1159984-67-4 | 95% | 1g |
$581 | 2022-09-04 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD322512-1g |
4-(4-Trifluoromethyl-piperidin-1-yl)-benzonitrile |
1159984-67-4 | 95+% | 1g |
¥3591.0 | 2023-04-05 | |
| Oakwood | 214376-5g |
4-(4-Trifluoromethyl-piperidin-1-yl)-benzonitrile |
1159984-67-4 | 5g |
$1649.00 | 2023-09-15 |
4-[4-(trifluoromethyl)piperidin-1-yl]benzonitrile Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 4-[4-(trifluoromethyl)piperidin-1-yl]benzonitrile
Introduction to 4-[4-(trifluoromethyl)piperidin-1-yl]benzonitrile (CAS No: 1159984-67-4)
4-[4-(trifluoromethyl)piperidin-1-yl]benzonitrile, identified by the Chemical Abstracts Service Number (CAS No) 1159984-67-4, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This molecule, featuring a benzonitrile core substituted with a trifluoromethyl-piperidine moiety, has garnered attention due to its structural features and potential biological activities. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the compound, making it a valuable scaffold for developing novel therapeutic agents.
The piperidin-1-yl substituent contributes to the compound's solubility and binding affinity, which are critical factors in drug design. Piperidine derivatives are widely recognized for their role in medicinal chemistry, particularly in the development of central nervous system (CNS) drugs, antiviral agents, and anticancer medications. The benzonitrile moiety further extends the pharmacophoric potential by providing a site for hydrogen bonding and interaction with biological targets.
In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs). 4-[4-(trifluoromethyl)piperidin-1-yl]benzonitrile has emerged as a promising candidate in this area due to its ability to modulate PPIs involved in various disease pathways. For instance, studies have shown that compounds with similar structural motifs can interfere with key signaling pathways implicated in cancer and inflammation.
The trifluoromethyl group is particularly noteworthy for its ability to enhance the binding affinity of a molecule to its target receptor. This modification is frequently employed in drug design to improve pharmacokinetic properties, such as bioavailability and half-life. The benzonitrile group, on the other hand, can serve as a hydrogen bond acceptor or donor, depending on the context, which is crucial for achieving optimal receptor binding.
Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of compounds like 4-[4-(trifluoromethyl)piperidin-1-yl]benzonitrile for potential therapeutic applications. These tools allow researchers to predict binding affinities, metabolic stability, and other pharmacokinetic parameters with high accuracy. As a result, this compound has been extensively studied in virtual screening campaigns aimed at identifying novel drug candidates.
The synthesis of 4-[4-(trifluoromethyl)piperidin-1-yl]benzonitrile involves multi-step organic transformations that require precise control over reaction conditions. Key synthetic steps include nucleophilic substitution reactions, palladium-catalyzed cross-coupling reactions, and functional group transformations. The use of advanced synthetic methodologies ensures high yield and purity, which are essential for subsequent biological evaluation.
In vitro studies have demonstrated that 4-[4-(trifluoromethyl)piperidin-1-yl]benzonitrile exhibits promising activity against several biological targets. For example, preliminary data suggest that it may inhibit the activity of kinases involved in cancer progression. Additionally, its interaction with other enzymes and receptors has been explored, revealing potential therapeutic benefits in areas such as neurodegenerative diseases and infectious disorders.
The compound's structural features also make it an attractive candidate for further derivatization to explore new chemical space. By modifying the substituents on the benzonitrile or piperidine rings, researchers can generate libraries of analogs with tailored biological properties. This approach allows for the optimization of potency, selectivity, and pharmacokinetic profiles.
Emerging evidence from preclinical studies indicates that 4-[4-(trifluoromethyl)piperidin-1-yl]benzonitrile may have applications beyond traditional small-molecule drug development. Its ability to modulate PPIs suggests potential use in therapeutic strategies targeting protein aggregation diseases such as Alzheimer's disease and prion disorders. Furthermore, its structural similarity to known bioactive molecules makes it a valuable tool for understanding drug-receptor interactions at a molecular level.
The future of 4-[4-(trifluoromethyl)piperidin-1-yl]benzonitrile lies in its integration into broader drug discovery initiatives. Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating laboratory findings into clinical applications. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing next-generation therapeutics.
1159984-67-4 (4-[4-(trifluoromethyl)piperidin-1-yl]benzonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)